Cas no 1086394-74-2 (Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate)

• Product Name: Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate
• CAS No: 1086394-74-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• MDL: MFCD11223518
• CID: 4456875
• PubChem ID: 72207511
• Update Time: 2025-10-28

Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate
• 2-CBZ-2,7-DIAZA-SPIRO[4.4]NONANE
• N-CBZ-2,7-diazaspiro[4.4]nonane
• PB28249
• 2-Cbz-2,7-diazaspiro[4.4]nonane, AldrichCPR
• BENZYL2,7-DIAZASPIRO[4.4]NONANE-2-CARBOXYLATE
• AKOS025290194
• SCHEMBL20739720
• DTXSID301174435
• 2-Cbz-2,7-diazaspiro[4.4]nonane
• SY026908
• CS-0049865
• 1086394-74-2
• MFCD11223518
• AS-34545
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, phenylmethyl ester

• MDL： MFCD11223518
• Inchi： 1S/C15H20N2O2/c18-14(19-10-13-4-2-1-3-5-13)17-9-7-15(12-17)6-8-16-11-15/h1-5,16H,6-12H2
• InChI Key： PLXIARBVQGKHSZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2(CNCC2)C1)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.6

Additional information on Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate

Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate: A Comprehensive Overview

Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate, also known by its CAS number 1086394-74-2, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. The molecule consists of a benzyl group attached to a spirocyclic system, which includes a diazabicyclo structure, making it a versatile building block for various chemical reactions.

The synthesis of Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex structures with high enantioselectivity. Researchers have employed transition metal catalysts, such as palladium and rhodium complexes, to facilitate key steps in the synthesis pathway. These methods not only improve the yield but also enhance the purity of the final product, making it suitable for high-end applications.

The structural uniqueness of Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate lies in its spirocyclic framework, which combines two distinct rings connected at a single atom. This arrangement imparts exceptional stability to the molecule while allowing for functionalization at multiple sites. The diazabicyclo component further enhances the compound's reactivity and compatibility with various chemical transformations.

In terms of applications, Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate has shown promise in drug discovery programs targeting specific biological pathways. Its ability to act as a bioisostere or a rigid scaffold makes it an attractive candidate for designing molecules with improved pharmacokinetic properties. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it exhibits selective inhibition against certain oncogenic enzymes.

Moreover, this compound has found utility in materials science as a precursor for advanced polymers and hybrid materials. Its spirocyclic structure contributes to the formation of robust networks with tunable mechanical and electronic properties. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The latest research on Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate has focused on its interactions with biological systems and its potential as a chiral catalyst in asymmetric synthesis. By leveraging its unique stereochemistry, scientists have developed novel catalytic cycles that enable the enantioselective synthesis of complex natural products and pharmaceutical intermediates.

In conclusion, Benzyl 2,7-diazaspiro[4.4]nonane-2-carboxylate stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its intricate structure and reactivity make it an invaluable tool for researchers aiming to push the boundaries of organic chemistry and materials science.